Cas no 23134-05-6 (Disulfite)

• Product Name: Disulfite
• CAS No: 23134-05-6
• MF: O₅S₂
• MW: 144.126997947693
• CID: 268145
• PubChem ID: 159940
• Update Time: 2025-04-19

Disulfite Chemical and Physical Properties

Names and Identifiers

• Disulfite
• Metabisulfite
• [S2O5](2-)
• METASULFITE (S2O52-)
• 7992SO049K
• DISULFITE ION
• CHEBI:29251
• DISULFUROUS ACID, ION(2-)
• PYROSULFITE
• [O(O)2SS(O)O](2-)
• DISULFITE (S2O52-)
• Q408776
• UNII-7992SO049K
• PYROSULFITE (S2O52-)
• 23134-05-6
• DTXSID70945813
• metabisulfite ion
• pentaoxido-1kappa(3)O,2kappa(2)O-disulfate(S--S)(2-)

• Inchi： 1S/H2O5S2/c1-6(2)7(3,4)5/h(H,1,2)(H,3,4,5)/p-2
• InChI Key： WBZKQQHYRPRKNJ-UHFFFAOYSA-L
• SMILES： S(=O)(=O)([O-])S(=O)[O-]

Computed Properties

• Exact Mass: 143.919
• Monoisotopic Mass: 143.919
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 124.92000
• LogP: 0.27220